Cas no 109759-59-3 (1,3,5-trinitro-2-vinyl-benzene)

1,3,5-trinitro-2-vinyl-benzene structure
109759-59-3 structure
Product Name:1,3,5-trinitro-2-vinyl-benzene
CAS No:109759-59-3
MF:C8H5N3O6
MW:239.141801595688
CID:1188841
PubChem ID:13149661
Update Time:2025-04-20

1,3,5-trinitro-2-vinyl-benzene Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-trinitro-2-vinyl-benzene
    • 2,4,6-Trinitrostyrene, homopolymer
    • 109759-59-3
    • SCHEMBL8846640
    • 2,4,6-Trinitrostyrene
    • 35074-90-9
    • DTXSID00522252
    • 2-Ethenyl-1,3,5-trinitrobenzene
    • Inchi: 1S/C8H5N3O6/c1-2-6-7(10(14)15)3-5(9(12)13)4-8(6)11(16)17/h2-4H,1H2
    • InChI Key: ZZYBITIUXMQYKT-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=C(C=1C=C)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 239.01783489g/mol
  • Monoisotopic Mass: 239.01783489g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 138Ų
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